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‘ Compound of Interest
Compound Name: TRC253
Cat. No.: B1574705 '

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of TRC253 (also known as JNJ-63576253), a novel androgen receptor
document is intended for researchers, scientists, and drug development professionals interested in the molecular pharmacology and clinical applicatit

Core Mechanism of Action: Potent Antagonism of Wild-Type and Mutant Androgen

TRC253 is an orally bioavailable small molecule that acts as a competitive antagonist of the androgen receptor.[1][2][3] Its primary mechanism involv:
(LBD) of both wild-type (WT) AR and, critically, specific mutant forms of the AR that confer resistance to second-generation antiandrogens like enzalu

By occupying the LBD, TRC253 prevents the binding of androgens, such as testosterone and dihydrotestosterone (DHT). This blockade inhibits the ¢
its activation. Consequently, TRC253 prevents the nuclear translocation of the AR, its binding to androgen response elements (AREs) on DNA, and tt
prostate cancer cell proliferation and survival.[1][2]

A key feature of TRC253 is its potent activity against the F877L AR mutation.[2][4] This mutation, which can arise in patients treated with enzalutamid
agonist, thereby driving tumor progression. TRC253 effectively antagonizes the F877L mutant AR, offering a therapeutic option for patients who have

digraph "TRC253 Mechanism of Action" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="Figure 1: TRC253 Signaling Pathway", rankdir="TB
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, penwidth=1];
edge [fontname="Arial", fontsize=10, arrowhead=normal, penwidth=1.5];

// Nodes

Androgen [label="Androgen\n(Testosterone/DHT)", fillcolor="#FBBC05", fontcolor="#202124"];

AR cytoplasm [label="Androgen Receptor (AR)\n(Cytoplasm)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

TRC253 [label="TRC253", fillcolor="#EA4335", fontcolor="#FFFFFF"];

AR TRC253 complex [label="AR-TRC253 Complex\n(Inactive)", fillcolor="#F1F3F4", fontcolor="#202124"];

AR Androgen complex [label="AR-Androgen Complex\n(Active)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Nucleus [label="Nucleus", shape=oval, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]1;

ARE [label="Androgen Response\nElement (ARE)", fillcolor="#FFFFFF", fontcolor="#202124", shape=underline];
Gene _Transcription [label="Gene Transcription", fillcolor="#FFFFFF", fontcolor="#202124", shape=plaintext];
Cell Proliferation [label="Cell Proliferation\n& Survival", fillcolor="#FFFFFF", fontcolor="#202124", shape=p

// Edges

Androgen -> AR cytoplasm [label="Binds to"];

TRC253 -> AR cytoplasm [label="Competitively Binds to", color="#EA4335"];
AR cytoplasm -> AR TRC253 complex [style=dashed];

AR cytoplasm -> AR Androgen complex [style=dashed];

AR Androgen complex -> Nucleus [label="Translocates to"];

Nucleus -> ARE [style=invis];

ARE -> Gene Transcription [label="Initiates"];
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Gene_Transcription -> Cell Proliferation [label="Leads to"];
AR TRC253 complex -> Nucleus [label="Translocation Blocked", style=dashed, color="#EA4335", arrowhead=teel;

}

Figure 2: In Vitro Experimental Workflow

In Vivo Xenograft Study

LNCaP F877L Xenograft Model[5]

Animal Model: Not explicitly stated, but typically immunodeficient mice (e.g., SCID or nude mice) are used 1

Tumor Inoculation: LNCaP SRa F877L tumor cells were implanted in the animals.

Treatment: Once tumors were established, mice were treated with TRC253 at a dose of 30 mg/kg, administered ¢

Endpoint: Tumor growth was monitored and compared to a vehicle-treated control group.

“dot

digraph "Experimental Workflow In Vivo" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="Figure 3: In Vivo Xenograft Study Workflow", ran
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, penwidth=1, fillcolor="#FFFFFF", fo
edge [fontname="Arial", fontsize=10, arrowhead=normal, penwidth=1.5];

start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
implant [label="Implant LNCaP F877L\nTumor Cells"];

tumor _growth [label="Allow Tumors to Establish"];

randomize [label="Randomize into\nTreatment Groups"];

treat [label="Treat with TRC253 (30 mg/kg, p.o.)\nor Vehicle Daily"];
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monitor [label="Monitor Tumor Growth"];
end [label="End of Study\n(Day 72)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> implant -> tumor growth -> randomize -> treat -> monitor -> end;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers

to drive progress in science and industry. Ontario, CA 91761, United States
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